Cas no 22393-88-0 (9-Octadecenoic acid(9Z)-, eicosyl ester)

• Product Name: 9-Octadecenoic acid(9Z)-, eicosyl ester
• CAS No: 22393-88-0
• MF: C₃₈H₇₄O₂
• MW: 562.9929728508
• CID: 279850
• PubChem ID: 6436542
• Update Time: 2025-05-21

9-Octadecenoic acid(9Z)-, eicosyl ester Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, eicosyl ester
• Arachidyl Oleate
• icosyl (Z)-octadec-9-enoate
• Arachidyl-oleat
• eicosanyl 9Z-octadecenoate
• eicosyl 9Z-octadecenoate
• icosan-1-ol oleate ester
• icosyl oleate
• Oleic acid arachidyl ester
• icosyl (9Z)-octadec-9-enoate
• 9-Octadecenoic acid (Z)-, eicosyl ester
• Q27145430
• 22393-88-0
• CHEBI:75628
• 9-OCTADECENOIC ACID (9Z)-, EICOSYL ESTER
• Icosyl (9E)-9-octadecenoate #
• WE(20:0/18:1(9Z))
• Oleic acid, eicosyl ester
• icosanyl (9Z)-octadecenoate
• UNII-88N4Q56WPT
• LMFA07010165
• EINECS 244-951-1
• DTXSID901316562
• 1-O-eicosanyl (9Z)-octadecenoate
• FA(38:1)
• NS00050250
• 88N4Q56WPT
• HKJBUPVMFYBSHI-PYCFMQQDSA-N

• Inchi： 1S/C38H74O2/c1-3-5-7-9-11-13-15-17-19-20-21-23-25-27-29-31-33-35-37-40-38(39)36-34-32-30-28-26-24-22-18-16-14-12-10-8-6-4-2/h18,22H,3-17,19-21,23-37H2,1-2H3/b22-18-
• InChI Key： HKJBUPVMFYBSHI-PYCFMQQDSA-N
• SMILES： O(C(CCCCCCC/C=C\CCCCCCCC)=O)CCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 562.56900
• Monoisotopic Mass: 562.56888160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 40
• Rotatable Bond Count: 35
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 17.5

Experimental Properties

• PSA: 26.30000
• LogP: 13.60880

9-Octadecenoic acid(9Z)-, eicosyl ester Security Information

• WGK Germany：3

Additional information on 9-Octadecenoic acid(9Z)-, eicosyl ester

Recent Advances in the Study of 9-Octadecenoic acid(9Z)-, eicosyl ester (CAS: 22393-88-0): Implications for Biomedical Applications

The compound 9-Octadecenoic acid(9Z)-, eicosyl ester (CAS: 22393-88-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biomedical applications. Recent studies have explored its role in drug delivery systems, anti-inflammatory therapies, and as a bioactive lipid in cellular signaling pathways. This research brief synthesizes the latest findings to provide a comprehensive overview of its current applications and future prospects.

One of the most notable advancements in the study of 9-Octadecenoic acid(9Z)-, eicosyl ester is its incorporation into nanoparticle-based drug delivery systems. Researchers have demonstrated that this compound can enhance the stability and bioavailability of hydrophobic drugs, thereby improving therapeutic outcomes. A 2023 study published in the Journal of Controlled Release highlighted its efficacy in delivering anticancer agents to tumor sites with reduced systemic toxicity, showcasing its potential as a versatile excipient in pharmaceutical formulations.

In addition to its role in drug delivery, 9-Octadecenoic acid(9Z)-, eicosyl ester has been investigated for its anti-inflammatory properties. A recent study in the European Journal of Pharmacology revealed that this compound modulates key inflammatory markers, such as TNF-α and IL-6, through the inhibition of NF-κB signaling pathways. These findings suggest its potential as a therapeutic agent for chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Further research has explored the biochemical pathways influenced by 9-Octadecenoic acid(9Z)-, eicosyl ester. A 2022 study in Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids identified its interaction with peroxisome proliferator-activated receptors (PPARs), which play a critical role in lipid metabolism and energy homeostasis. This discovery opens new avenues for targeting metabolic disorders such as diabetes and obesity, emphasizing the compound's multifaceted biological activities.

Despite these promising developments, challenges remain in the large-scale synthesis and clinical translation of 9-Octadecenoic acid(9Z)-, eicosyl ester. Current methodologies often yield low purity and require optimization for industrial-scale production. However, recent advancements in enzymatic synthesis and green chemistry approaches, as reported in a 2023 issue of ACS Sustainable Chemistry & Engineering, offer potential solutions to these limitations, paving the way for broader application.

In conclusion, 9-Octadecenoic acid(9Z)-, eicosyl ester (CAS: 22393-88-0) represents a promising candidate for diverse biomedical applications, from drug delivery to metabolic regulation. Ongoing research continues to uncover its mechanistic underpinnings and therapeutic potential, positioning it as a valuable asset in the evolving landscape of chemical biology and pharmaceutical sciences. Future studies should focus on addressing scalability issues and further elucidating its molecular targets to fully harness its clinical benefits.